Ac-Leu-Glu-His-Asp-AMC.TFA

• IUPAC Name: (4S)-4-[[(2S)-2-acetamido-4-methylpentanoyl]amino]-5-[[(2S)-1-[[(2S)-3-carboxy-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C33H41N7O11.C2HF3O2/c1-16(2)9-23(36-18(4)41)32(49)38-22(7-8-27(42)43)30(47)39-24(11-20-14-34-15-35-20)33(50)40-25(13-28(44)45)31(48)37-19-5-6-21-17(3)10-29(46)51-26(21)12-19;3-2(4,5)1(6)7/h5-6,10,12,14-16,22-25H,7-9,11,13H2,1-4H3,(H,34,35)(H,36,41)(H,37,48)(H,38,49)(H,39,47)(H,40,50)(H,42,43)(H,44,45);(H,6,7)/t22-,23-,24-,25-;/m0./s1
• InChI Key: UOZNIAKIZDCQSH-NATPOTRJSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CC(=O)O)NC(=O)C(CC3=CN=CN3)NC(=O)C(CCC(=O)O)NC(=O)C(CC(C)C)NC(=O)C.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC3=CN=CN3)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)C.C(=O)(C(F)(F)F)O
• Molecular Formula: C35H42F3N7O13
• Molecular Weight: 825.7 g/mol

Description

“Ac-Leu-Glu-His-Asp-AMC.TFA” is a fluorogenic substrate for Caspase 9. Caspase 9 is a cysteine protease which acts as an initiating enzyme in apoptosis pathways. It activates Caspases 3, 6, & 7. The activity is quantified by the release of free fluorescent 7-amino-4-methylcoumarin (AMC) which excites at 360-380 nm and emits at 440-460 nm.

Molecular Structure Analysis

The molecular formula of “Ac-Leu-Glu-His-Asp-AMC.TFA” is C₃₃H₄₁N₇O₁₁. This compound contains an acetylated leucine (Leu), glutamic acid (Glu), histidine (His), and aspartic acid (Asp) sequence, followed by 7-amino-4-methylcoumarin (AMC). The exact molecular structure would require more detailed information or a structural analysis such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

“Ac-Leu-Glu-His-Asp-AMC.TFA” is a substrate for Caspase 9. In the presence of Caspase 9, this compound undergoes a reaction where the AMC group is cleaved from the peptide, resulting in fluorescence. This reaction is used to quantify the activity of Caspase 9.

Physical And Chemical Properties Analysis

The molecular weight of “Ac-Leu-Glu-His-Asp-AMC.TFA” is 711.3. The compound is stored at temperatures below -20 °C. The exact physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the search results.

Mechanism of Action

The mechanism of action of “Ac-Leu-Glu-His-Asp-AMC.TFA” involves its interaction with Caspase 9. Caspase 9 is a cysteine protease that plays a role in initiating apoptosis pathways. It activates Caspases 3, 6, & 7. When “Ac-Leu-Glu-His-Asp-AMC.TFA” is present, Caspase 9 cleaves the AMC group from the peptide, resulting in fluorescence. This fluorescence is then used to quantify the activity of Caspase 9.

Future Directions

The future directions of “Ac-Leu-Glu-His-Asp-AMC.TFA” research could involve further exploration of its role as a substrate for Caspase 9 and its potential applications in studying apoptosis pathways. Additionally, the development of more stable and efficient substrates for Caspase 9 could be a potential area of future research.